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Compound of Interest

Compound Name: 4-tert-Butoxystyrene

Cat. No.: B1630329

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information regarding the solubility of
4-tert-Butoxystyrene in organic solvents. Despite a comprehensive search of publicly
available scientific literature and technical data sheets, specific quantitative solubility data (e.qg.,
g/100mL or mol/L at various temperatures) for 4-tert-Butoxystyrene in a range of organic
solvents is not readily available. The information presented herein is based on the physical
properties and qualitative descriptions found in safety data sheets and product information from
chemical suppliers.

Core Physical Properties

While direct solubility data is limited, the physical properties of 4-tert-Butoxystyrene can
provide insights into its expected solubility behavior. As a substituted styrene with a bulky,
nonpolar tert-butoxy group, it is anticipated to be soluble in nonpolar organic solvents and less
soluble in polar solvents.
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Property Value Reference
Molecular Formula C12H160 [1]
Molecular Weight 176.26 g/mol [1]
Colorless to almost colorless
Appearance o [2][3]
clear liquid
Density 0.936 g/mL at 25 °C 3114151161
Melting Point -38 °C [4][5]

N ) 256.8 + 9.0 °C at 760 Torr; 72-
Boiling Point [41[5]
73 °C at 0.1 mmHg

Flash Point 97 °C (207 °F) - closed cup [4115]

Water Solubility No data available [7]

Experimental Protocols

Specific experimental protocols for determining the solubility of 4-tert-Butoxystyrene were not
found in the reviewed literature. However, a general methodology for determining the solubility
of a liquid compound in an organic solvent is presented below. This protocol is a standard
approach and can be adapted for the specific compound and solvents of interest.

General Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of a compound
like 4-tert-Butoxystyrene in an organic solvent using a gravimetric method.
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Caption: A generalized workflow for the experimental determination of solubility.

Applications in Research and Drug Development

4-tert-Butoxystyrene is a versatile monomer used in the synthesis of various polymers.[2] Its
derivatives have applications in photoresists, ion exchange resins, and drug delivery systems.
[8][9][10] Understanding its solubility is crucial for optimizing reaction conditions, purification
processes, and formulation development in these applications. The tert-butoxy group can be
cleaved under acidic conditions to yield poly(4-hydroxystyrene), a polymer with different
solubility characteristics that is important in microelectronics and other fields.[2][10]

Conclusion
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While quantitative data on the solubility of 4-tert-Butoxystyrene in various organic solvents is
not readily available in the public domain, its chemical structure suggests good solubility in
nonpolar organic solvents. For researchers and drug development professionals, experimental
determination of solubility in specific solvent systems of interest is recommended using
standard protocols, such as the one outlined in this guide. Further research to quantify the
solubility of this important monomer would be a valuable contribution to the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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